Cas no 1797106-18-3 (JWH-031 2’-Isomer)

• Product Name: JWH-031 2’-Isomer
• CAS No: 1797106-18-3
• MF: C₂₁H₂₃NO
• MW: 305.413425683975
• CID: 4614697
• Update Time: 2025-06-20

JWH-031 2’-Isomer Chemical and Physical Properties

Names and Identifiers

• JWH 031 2'-isomer
• BLHPKPCKNONGJP-UHFFFAOYSA-N
• Methanone, (1-hexyl-1H-pyrrol-2-yl)-1-naphthalenyl-
• JWH 031 2&rsquo
• JWH-031 2’-Isomer

• Inchi： 1S/C21H23NO/c1-2-3-4-7-15-22-16-9-14-20(22)21(23)19-13-8-11-17-10-5-6-12-18(17)19/h5-6,8-14,16H,2-4,7,15H2,1H3
• InChI Key： BLHPKPCKNONGJP-UHFFFAOYSA-N
• SMILES： C(C1=CC=CN1CCCCCC)(C1=C2C(C=CC=C2)=CC=C1)=O

Additional information on JWH-031 2’-Isomer

Chemical Profile and Research Insights on JWH-031 2’-Isomer (CAS No. 1797106-18-3)

The compound JWH-031 2’-Isomer, identified by the chemical identifier CAS No. 1797106-18-3, represents a significant derivative within the broader class of synthetic cannabinoids. This isomer has garnered attention in the scientific community due to its unique structural configuration and the resultant pharmacological properties, which distinguish it from its parent compound, JWH-031. The systematic nomenclature employed here underscores the precise molecular framework, emphasizing the positional isomerism that defines this variant.

Structurally, the JWH-031 2’-Isomer exhibits a modified aromatic ring substitution pattern, which critically influences its interaction with biological targets. This alteration modifies the compound's solubility profile, metabolic stability, and ultimately its pharmacodynamic effects. Such modifications are of paramount importance in medicinal chemistry, as they can lead to compounds with enhanced therapeutic potential or reduced side effects. The study of such isomers provides valuable insights into the structure-activity relationships (SAR) governing cannabinoid receptor interactions.

Recent advancements in spectroscopic techniques and computational modeling have enabled researchers to elucidate the three-dimensional conformation of this isomer with remarkable precision. These methodologies have revealed that the JWH-031 2’-Isomer adopts a distinct binding orientation when interacting with CB1 and CB2 receptors, compared to its parent compound. This differential binding affinity has implications for both its efficacy and selectivity in modulating cannabinoid receptor signaling pathways.

The pharmacological profile of JWH-031 2’-Isomer has been explored in preclinical studies, where it demonstrated notable differences in receptor occupancy and downstream signaling cascades. For instance, research indicates that this isomer may exhibit higher selectivity for CB2 receptors over CB1 receptors, suggesting potential therapeutic applications in conditions characterized by inflammation or pain management without significant psychoactive effects. Such findings align with the growing interest in developing targeted cannabinoid-based therapies for neurological and autoimmune disorders.

Moreover, the metabolic fate of JWH-031 2’-Isomer has been investigated to assess its safety and duration of action. Studies employing mass spectrometry have identified specific metabolites formed following systemic administration, providing critical data for drug development pipelines. Understanding these metabolic pathways is essential for predicting potential drug-drug interactions and optimizing dosing regimens to maximize therapeutic benefit while minimizing adverse effects.

In vitro assays have further highlighted the unique pharmacological properties of JWH-031 2’-Isomer. These assays measure receptor binding affinity, intracellular signaling cascades, and functional outcomes, collectively providing a comprehensive assessment of its biological activity. Notably, this isomer has shown promise in models of chronic pain syndromes, where it modulates inflammatory mediators and pain perception through non-euphoric mechanisms.

The synthesis of JWH-031 2’-Isomer presents challenges due to its complex stereochemistry, requiring precise control over reaction conditions to achieve high enantiomeric purity. Advances in asymmetric synthesis methodologies have facilitated more efficient production routes, enabling larger-scale studies and potential clinical development. The scalability of synthesis is a critical factor in transitioning from academic research to commercializable therapeutics.

Regulatory considerations play a pivotal role in advancing compounds like JWH-031 2’-Isomer into clinical trials. Compliance with Good Manufacturing Practices (GMP) ensures that pharmaceutical-grade materials are produced consistently and safely. Additionally, rigorous toxicological assessments are conducted to evaluate acute and chronic toxicity profiles before human testing can commence.

The integration of machine learning algorithms into drug discovery pipelines has accelerated the identification of novel derivatives like JWH-031 2’-Isomer. These computational tools predict pharmacokinetic properties, binding affinities, and potential side effects with increasing accuracy, reducing the time and resources required for experimental validation.

Collaborative efforts between academic institutions and pharmaceutical companies have fostered innovation in cannabinoid research. The sharing of data and expertise has led to breakthroughs in understanding receptor mechanisms and developing next-generation therapeutics based on natural or synthetic cannabinoids.

Future directions in studying JWH-031 2’-Isomer include exploring its potential as an analgesic agent with minimal central nervous system side effects. Additionally, investigating its interactions with other neurotransmitter systems may reveal novel therapeutic applications or refine our understanding of its mechanism of action.